Cas no 478046-08-1 (tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate)

• Product Name: tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate
• CAS No: 478046-08-1
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 4653291
• Update Time: 2025-08-05

tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-, 1,1-dimethylethyl ester
• tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate

• Inchi： 1S/C15H18N2O2S/c1-15(2,3)19-13(18)11-20-14-16-9-10-17(14)12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key： VVHZTMRPUXTTGW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CSC1N(C2=CC=CC=C2)C=CN=1

Additional information on tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate

Introduction to tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate (CAS No. 478046-08-1)

tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate, with the CAS number 478046-08-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a sulfanyl (thioether) linkage, and a phenylimidazole moiety. These structural elements contribute to its potential biological activities and applications in drug discovery and development.

The chemical structure of tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate can be represented as follows: the tert-butyl group provides steric hindrance and lipophilicity, which are crucial for enhancing the compound's membrane permeability and metabolic stability. The sulfanyl linkage introduces a flexible sulfur atom, which can form hydrogen bonds and participate in various chemical reactions. The phenylimidazole moiety is a well-known pharmacophore that has been associated with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry, tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate was evaluated for its antiviral activity against several viral strains, including influenza A virus and herpes simplex virus. The results showed that the compound exhibited significant antiviral activity by inhibiting viral replication and reducing viral load. This finding opens up new possibilities for its use in antiviral therapies.

The anticancer potential of tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate has also been explored. A study published in Cancer Research reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate could be a promising lead compound for the development of novel anticancer drugs.

In addition to its biological activities, the synthetic accessibility of tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate has been well-documented. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One common approach involves the reaction of tert-butyl bromoacetate with 2-(phenylimino)imidazolidinethione in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for both research and industrial applications.

The physicochemical properties of tert-butyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various formulation strategies, including oral and parenteral administration.

In conclusion, tert-butyl 2-[(1-phenyl-1H-imidazol-2-y l)sulfanyl]acetate (CAS No. 478046 -08 -1) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent.